Cas no 2092036-59-2 (Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl-)

• Product Name: Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl-
• CAS No: 2092036-59-2
• MF: C₈H₅BrClN₃
• MW: 258.502399206162
• MDL: MFCD29765377
• CID: 5222597
• Update Time: 2025-06-08

Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl-
• 6-Bromo-4-chloro-2-methylpyrido[23-d]pyrimidine

• MDL： MFCD29765377
• Inchi： 1S/C8H5BrClN3/c1-4-12-7(10)6-2-5(9)3-11-8(6)13-4/h2-3H,1H3
• InChI Key： AMROXJPWYSPYSN-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=C2C=C(Br)C=NC2=N1

Additional information on Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl-

Comprehensive Overview of Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl- (CAS No. 2092036-59-2)

The compound Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl- (CAS No. 2092036-59-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[2,3-d]pyrimidine core substituted with bromo, chloro, and methyl groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug development platforms.

In recent years, the demand for small molecule modulators targeting specific biological pathways has surged, aligning with trends in personalized medicine. The 6-bromo-4-chloro-2-methyl substitution pattern on the pyrido[2,3-d]pyrimidine backbone enhances its binding affinity to protein targets, a feature often queried in search engines like "how do halogen substitutions affect drug potency?" This compound's relevance is further highlighted by its potential applications in oncology and inflammation research, areas dominating scientific literature and AI-assisted molecular design discussions.

Synthetic accessibility is another critical aspect of CAS No. 2092036-59-2. Modern cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) can functionalize its bromo and chloro sites, enabling rapid diversification—a technique frequently explored in "high-throughput screening optimization" searches. The methyl group at the 2-position adds steric control, a detail often scrutinized in computational chemistry forums discussing "conformational stability of heterocycles."

From an industrial perspective, scalability and purity are paramount. Analytical techniques such as HPLC-MS and NMR ensure batch consistency, addressing common user queries like "how to characterize pyrido[2,3-d]pyrimidine derivatives." Regulatory compliance with REACH and FDA guidelines for pharmaceutical intermediates further underscores its commercial viability, a recurring theme in ESG-focused investment analyses.

Environmental considerations also play a role. The compound’s halogenated nature prompts questions about "green chemistry alternatives for brominated intermediates," reflecting broader sustainability trends. Researchers are investigating catalytic methods to reduce waste, aligning with searches for "atom-economical synthesis of nitrogen heterocycles."

In summary, Pyrido[2,3-d]pyrimidine, 6-bromo-4-chloro-2-methyl- exemplifies the intersection of cutting-edge medicinal chemistry and industrial pragmatism. Its multifaceted utility—from targeted therapy design to scalable production—positions it as a compound of enduring interest in both academic and corporate R&D landscapes.